Cas no 179459-28-0 (Cercophorin B)
Cercophorin B structure
Product Name:Cercophorin B
CAS No:179459-28-0
MF:C20H16O10
MW:416.335046768188
CID:234494
Update Time:2024-03-01
Cercophorin B Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-7-carboxylicacid, 6,8-dihydroxy-3-methyl-1-oxo-,2-hydroxy-5-methoxy-3-(methoxycarbonyl)phenyl ester
- CercophorinB
- cercophorin B
- Cercophorin B
-
- Inchi: 1S/C20H16O10/c1-8-4-9-5-12(21)15(17(23)14(9)19(25)29-8)20(26)30-13-7-10(27-2)6-11(16(13)22)18(24)28-3/h4-7,21-23H,1-3H3
- InChI Key: RFIFNISZAQAYIG-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2C=C(C(C(=O)OC3C=C(C=C(C(=O)OC)C=3O)OC)=C(C=2C1=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 718
- Topological Polar Surface Area: 149
Cercophorin B Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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